Cas no 104501-33-9 (2-[(prop-2-yn-1-yl)amino]acetic acid hydrochloride)

• Product Name: 2-[(prop-2-yn-1-yl)amino]acetic acid hydrochloride
• CAS No: 104501-33-9
• MF: C₅H₈ClNO₂
• MW: 149.575520515442
• MDL: MFCD29046441
• CID: 1144538
• PubChem ID: 88630833
• Update Time: 2025-08-03

2-[(prop-2-yn-1-yl)amino]acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Glycine, N-2-propynyl-, hydrochloride
• 2-(prop-2-yn-1-ylamino)acetic acid hydrochloric salt
• 2-[(prop-2-yn-1-yl)amino]acetic acid hydrochloride
• H-Prg-OH hydrochloride
• 2-(prop-2-ynylamino)acetic acid;hydrochloride
• 104501-33-9
• F8884-5323
• AKOS025402933
• EN300-299260
• SCHEMBL10563101
• PROP-2-YN-1-YLGLYCINE HCL
• Z2513337624
• AT20711

• MDL： MFCD29046441
• Inchi： 1S/C5H7NO2.ClH/c1-2-3-6-4-5(7)8;/h1,6H,3-4H2,(H,7,8);1H
• InChI Key： FNXGPJXOXIEBNS-UHFFFAOYSA-N
• SMILES： Cl.OC(CNCC#C)=O

Computed Properties

• Exact Mass: 149.0243562g/mol
• Monoisotopic Mass: 149.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 0.48670

Additional information on 2-[(prop-2-yn-1-yl)amino]acetic acid hydrochloride

2-[(Prop-2-yn-1-yl)amino]acetic acid hydrochloride (CAS No. 104501-33-9): A Comprehensive Overview

2-[(Prop-2-yn-1-yl)amino]acetic acid hydrochloride, also known by its CAS registry number 104501-33-9, is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound is a derivative of glycine, a simple amino acid, with a propargylamine group attached to the nitrogen atom. The presence of this functional group imparts unique chemical properties, making it a valuable building block in the synthesis of various bioactive molecules and advanced materials.

The structure of 2-[(prop-2-yn-1-yl)amino]acetic acid hydrochloride consists of a central carbon atom bonded to an amino group (-NHCH₂C≡CH) and a carboxylic acid group (-COOH). The propargylamine moiety introduces reactivity through the triple bond (C≡CH), which can participate in click chemistry reactions, such as the copper-catalyzed azide–alkyne cycloaddition (CuAAC). This reactivity has been exploited in the development of bioconjugates, drug delivery systems, and nanomaterials. Recent studies have highlighted its potential in creating stimuli-responsive materials for applications in biomedical imaging and therapeutic delivery.

One of the most promising applications of 2-[(prop-2-yn-1-yl)amino]acetic acid hydrochloride lies in its use as a precursor for synthesizing peptide-based polymers. These polymers exhibit excellent biocompatibility and tunable mechanical properties, making them ideal candidates for tissue engineering scaffolds. For instance, researchers have employed this compound to develop self-healing hydrogels that mimic the extracellular matrix, showing potential in regenerative medicine.

In the realm of drug discovery, 2-[(propargylamino)acetic acid hydrochloride] has been utilized as a chiral building block for constructing complex molecular architectures. Its ability to form stable covalent bonds with other biomolecules has facilitated the design of enzyme inhibitors and antibiotic agents. Recent advancements in medicinal chemistry have demonstrated its role in synthesizing compounds with high affinity for specific protein targets, paving the way for novel therapeutic interventions.

The synthesis of 2-(propargylamino)acetic acid hydrochloride typically involves multi-step processes, including alkylation or reductive amination reactions. The compound can be derived from glycine via nucleophilic substitution or by reacting propargylamine with glyoxylic acid derivatives. The hydrochloride salt form is often preferred due to its enhanced solubility in aqueous media, which simplifies downstream processing during scale-up manufacturing.

From an analytical standpoint, the characterization of CAS No. 104501-33-9 relies on advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and HPLC (high-performance liquid chromatography). These methods enable precise determination of its molecular structure and purity, ensuring compliance with pharmaceutical standards.

In conclusion, 2-(propargylamino)acetic acid hydrochloride (CAS No. 104501-33) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties and reactivity make it an indispensable tool in modern chemical research. As ongoing studies continue to uncover new functionalities and applications, this compound is poised to play an increasingly important role in advancing both academic research and industrial innovation.